Cas no 84211-30-3 (3,4-Dihydroxy-5-nitrobenzoic Acid)

3,4-Dihydroxy-5-nitrobenzoic Acid structure
84211-30-3 structure
Product Name:3,4-Dihydroxy-5-nitrobenzoic Acid
CAS No:84211-30-3
MF:C7H5NO6
MW:199.117702245712
MDL:MFCD00872080
CID:667606
Update Time:2024-10-26

3,4-Dihydroxy-5-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4-dihydroxy-5-nitro-
    • 3,4-Dihydroxy-5-nitrobenzoic Acid
    • 3,4-Dihydroxy-5-nitrobenzoic acid (ACI)
    • 3-Nitro-4,5-dihydroxybenzoic acid
    • MDL： MFCD00872080
    • Inchi： 1S/C7H5NO6/c9-5-2-3(7(11)12)1-4(6(5)10)8(13)14/h1-2,9-10H,(H,11,12)
    • InChI Key： HDPSONAKHMNQPA-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C([N+](=O)[O-])C(O)=C(O)C=1)O

Experimental Properties

  • Boiling Point: 411.1°C at 760 mmHg

3,4-Dihydroxy-5-nitrobenzoic Acid Security Information

3,4-Dihydroxy-5-nitrobenzoic Acid Pricemore >>

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 84211-30-3 95%
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3,4-Dihydroxy-5-nitrobenzoic Acid Production Method

Production Method 1

15785-54-3 15785-54-3
84211-30-3 84211-30-3
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ,  Water ;  3.5 h, 120 °C; 120 °C → rt
Reference
Discovery of a Long-Acting, Peripherally Selective Inhibitor of Catechol-O-methyltransferase
Kiss, Laszlo E.; Ferreira, Humberto S.; Torrao, Leonel; Bonifacio, Maria Joao; Palma, P. Nuno; et al, Journal of Medicinal Chemistry, 2010, 53(8), 3396-3411

Production Method 2

15785-54-3 15785-54-3
84211-30-3 84211-30-3
Reaction Conditions
1.1 Reagents: Pyridine ,  Aluminum chloride Solvents: 1,2-Dichloroethane ;  0 °C; 2 h, reflux
Reference
Semisynthesis and Biological Evaluation of Platensimycin Analogues with Varying Aminobenzoic Acids
Tian, Kai; Deng, Youchao; Qiu, Lin; Zhu, Xiangcheng; Shen, Ben; et al, ChemistrySelect, 2018, 3(44), 12625-12629

Production Method 3

15785-54-3 15785-54-3
84211-30-3 84211-30-3
Reaction Conditions
1.1 Reagents: Hydrogen bromide ;  3 h, reflux
Reference
Synthesis of 3,4-dihydroxy-5-nitrobenzoic acid
Chen, Yiping; Su, Min; Cai, Shaofang, Jingxi Huagong Zhongjianti, 2002, 32(1), 22-23

Production Method 4

15785-54-3 15785-54-3
84211-30-3 84211-30-3
Reaction Conditions
1.1 Reagents: Pyridine ,  Aluminum chloride Solvents: Ethyl acetate
Reference
Improved method for demethylation of nitro-catechol methyl ethers
Learmonth, David A.; Alves, Paula C., Synthetic Communications, 2002, 32(4), 641-649

Production Method 5

116313-85-0 116313-85-0
84211-30-3 84211-30-3
Reaction Conditions
1.1 Reagents: Monosodium phosphate ,  Sodium chlorite Solvents: Dimethyl sulfoxide ,  Water ;  90 min, rt; 30 min, rt
Reference
Synthesis of Proposed Structure of Aaptoline A, a Marine Sponge-Derived 7,8-Dihydroxyquinoline, and Its Neuroprotective Properties in C. elegans
Kim, Soobin; Yang, Wooin; Cha, Dong Seok; Han, Young Taek, Molecules, 2021, 26(19),

Production Method 6

78238-13-8 78238-13-8
84211-30-3 84211-30-3
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -78 °C; -78 °C → rt; 48 h, rt
1.2 Reagents: Water ;  cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
New, Highly Active Nonbenzoquinone Geldanamycin Derivatives by Using Mutasynthesis
Eichner, Simone; Floss, Heinz G.; Sasse, Florenz; Kirschning, Andreas, ChemBioChem, 2009, 10(11), 1801-1805

Production Method 7

42590-00-1 42590-00-1
84211-30-3 84211-30-3
Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Water ;  reflux
Reference
Design and Structural Analysis of Aromatic Inhibitors of Type II Dehydroquinase from Mycobacterium tuberculosis
Howard, Nigel I.; Dias, Marcio V. B.; Peyrot, Fabienne; Chen, Liuhong; Schmidt, Marco F.; et al, ChemMedChem, 2015, 10(1), 116-133

3,4-Dihydroxy-5-nitrobenzoic Acid Raw materials

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